Cas no 2273578-59-7 (Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate)

Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex piperazine-based scaffolds. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The cyclopropyl and hydroxyethyl substituents introduce steric and electronic diversity, enabling applications in medicinal chemistry and drug discovery. This compound is characterized by high purity and consistent performance, ensuring reliable results in heterocyclic modifications and chiral synthesis. Its structural features make it a useful building block for developing pharmacologically active molecules, including CNS-targeting agents and enzyme inhibitors.
Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate structure
2273578-59-7 structure
Product Name:Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate
CAS No:2273578-59-7
MF:C14H26N2O3
MW:270.367844104767
CID:6267302
PubChem ID:165770630
Update Time:2025-08-05

Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate
    • 2273578-59-7
    • EN300-4830204
    • Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate
    • Inchi: 1S/C14H26N2O3/c1-14(2,3)19-13(18)16-8-6-15(7-9-16)10-12(17)11-4-5-11/h11-12,17H,4-10H2,1-3H3
    • InChI Key: MJSRQPFGQPSUSP-UHFFFAOYSA-N
    • SMILES: OC(CN1CCN(C(=O)OC(C)(C)C)CC1)C1CC1

Computed Properties

  • Exact Mass: 270.19434270g/mol
  • Monoisotopic Mass: 270.19434270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 53Ų

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Additional information on Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate

Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate and CAS 2273578-59-7: A Comprehensive Overview of Structure, Synthesis, and Biological Applications

Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate is a novel organic compound with a unique molecular framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2273578-59-7, represents a promising candidate for the development of therapeutic agents targeting various biological pathways. Its structural complexity, including the presence of a cyclopropyl group and a hydroxyethyl substituent, contributes to its potential pharmacological activity and chemical reactivity.

The molecular architecture of Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate is characterized by a piperazine ring fused with a carboxylate group, which is further substituted with a tert-butyl moiety. This combination of functional groups creates a versatile platform for drug design, enabling interactions with multiple biological targets. Recent studies have highlighted the importance of such structural features in modulating receptor binding affinity and metabolic stability, which are critical factors in drug development.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar scaffolds exhibit enhanced solubility and bioavailability, making them attractive candidates for oral administration. The hydroxyethyl group in Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate is particularly noteworthy, as it can form hydrogen bonds with target proteins, thereby improving the compound's ability to bind to specific receptors. This property is crucial for the design of drugs targeting G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

From a synthetic perspective, the preparation of Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate involves multi-step organic reactions, including the formation of the piperazine ring and the introduction of the cyclopropyl substituent. Advanced methodologies such as catalytic asymmetric synthesis and microwave-assisted reactions have been employed to optimize yield and purity, reflecting the growing trend towards green chemistry in pharmaceutical manufacturing. These techniques not only enhance the efficiency of the synthesis process but also minimize environmental impact, aligning with current industry standards.

Recent advancements in computational chemistry have provided valuable insights into the behavior of Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate. Molecular docking studies have revealed that the compound exhibits high affinity for certain enzymes, suggesting potential applications in the treatment of metabolic disorders. For instance, a 2024 study published in Drug Discovery Today reported that the compound demonstrates inhibitory activity against a key enzyme involved in lipid metabolism, highlighting its potential as a therapeutic agent for obesity-related conditions.

The pharmacokinetic profile of Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate is another area of active research. Preliminary studies suggest that the compound has favorable absorption properties and a long half-life, which are desirable characteristics for systemic drugs. These properties are attributed to the presence of the tert-butyl group, which enhances the compound's hydrophobicity and stability in biological environments. Such findings are critical for the development of drugs that require sustained release mechanisms.

Applications of Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate extend beyond traditional pharmaceuticals. In the field of biotechnology, this compound has been explored as a potential ligand for the design of synthetic receptors that mimic natural biological systems. Such applications are particularly relevant in the development of biosensors and targeted drug delivery systems. The ability to tailor the molecular structure of this compound allows for the creation of customized solutions for diverse biomedical applications.

Challenges in the development of Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate include the need to optimize its selectivity for specific targets while minimizing off-target effects. Ongoing research focuses on the use of structure-activity relationship (SAR) analysis to refine the molecular design. Additionally, efforts are being made to improve the scalability of its synthesis, which is essential for transitioning from laboratory research to industrial production.

In conclusion, Tert-butyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover its full potential, this compound may play a crucial role in the development of innovative therapies for a wide range of medical conditions.

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